Cas no 1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine)

• Product Name: 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
• CAS No: 1119450-65-5
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD10699023
• CID: 1085377
• PubChem ID: 25219100
• Update Time: 2025-06-06

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine
• 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
• STK400255
• 1119450-65-5
• EN300-232076
• AKOS000321325
• 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
• 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethan-1-amine
• 2-[4-(1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]-1-ETHANAMINE
• ALBB-003855
• AKOS016342044
• CS-0270423
• 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine

• MDL： MFCD10699023
• Inchi： 1S/C13H17N3O2/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,10H,5-9,14H2
• InChI Key： ZYYIUSRKWKCAHI-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.5Ų

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)